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The synthesis of terminal alkenes, a fundamental transformation in organic chemistry, is pivotal

in the construction of a vast array of molecules, from pharmaceuticals to advanced materials.

While the venerable Wittig reaction has long been a mainstay for this purpose, the modern

synthetic chemist now has a diverse toolkit of alternative reagents, each offering unique

advantages in terms of reactivity, substrate scope, and operational simplicity. This guide

provides an in-depth comparison of prominent methodologies for the synthesis of terminal

alkenes, offering insights into their mechanisms, practical applications, and comparative

performance to empower researchers in selecting the optimal reagent for their specific

synthetic challenges.

The Phosphorus-Based Workhorses: Beyond the
Classic Wittig
The Wittig reaction, which converts aldehydes and ketones to alkenes using a phosphonium

ylide, is a cornerstone of organic synthesis.[1][2] However, challenges such as the often-difficult
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removal of the triphenylphosphine oxide byproduct and issues with stereoselectivity have

spurred the development of powerful alternatives.

The Horner-Wadsworth-Emmons (HWE) Reaction
A significant refinement of the Wittig reaction, the HWE reaction utilizes phosphonate

carbanions, which are generally more nucleophilic and less basic than their phosphonium ylide

counterparts.[3][4] A key advantage of the HWE reaction is that the dialkylphosphate byproduct

is water-soluble, greatly simplifying purification.[3] For the synthesis of terminal alkenes, a

phosphonate reagent bearing a single methylene group is employed. The HWE reaction is

particularly noted for its excellent E-selectivity with stabilized phosphonates.[3][5]

Mechanism of the Horner-Wadsworth-Emmons Reaction:

The reaction begins with the deprotonation of the phosphonate to form a stabilized carbanion.

This carbanion then undergoes nucleophilic addition to the carbonyl compound, forming an

intermediate which then eliminates to yield the alkene and a water-soluble phosphate ester.[4]

R'CHO + (EtO)2P(O)CH2R Base [(EtO)2P(O)CHR]- Deprotonation [Intermediate Adduct]

 Nucleophilic
Addition R'CH=CHR + (EtO)2P(O)O- Elimination

Click to download full resolution via product page

Figure 1: Simplified workflow of the HWE reaction.

The Julia-Kocienski Olefination
The Julia-Kocienski olefination is a powerful method for the stereoselective synthesis of

alkenes, particularly E-alkenes.[6][7] This reaction involves the coupling of a carbonyl

compound with a sulfone, typically a heteroaromatic sulfone like a benzothiazolyl (BT) or

phenyltetrazolyl (PT) sulfone.[8] A key advantage of the modern variations of this reaction is

that they can often be performed in a single step under mild conditions.[8][9] For terminal

alkene synthesis, a methyl sulfone derivative is utilized.

Mechanism of the Julia-Kocienski Olefination:
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The reaction proceeds through the addition of a metalated sulfone to an aldehyde or ketone.

The resulting β-alkoxysulfone intermediate undergoes a Smiles rearrangement and subsequent

elimination of sulfur dioxide and an aryloxide to form the alkene.[7]

Titanium-Based Reagents: Power and Versatility
Organotitanium compounds have emerged as highly effective reagents for the methylenation of

carbonyl compounds, offering a broader substrate scope than many phosphorus-based

methods. These reagents are particularly useful for converting esters, lactones, and amides

into their corresponding vinyl ethers and enamines, a transformation not achievable with the

Wittig reagent.[10][11]

The Tebbe Reagent
The Tebbe reagent, with the formula (C₅H₅)₂TiCH₂ClAl(CH₃)₂, is a highly reactive

organometallic compound used for the methylenation of a wide range of carbonyl compounds.

[12] Its high reactivity allows for the olefination of even sterically hindered ketones.[13] A

significant advantage of the Tebbe reagent is its ability to react with esters and amides.[10]

However, it is pyrophoric and highly sensitive to air and moisture, requiring careful handling.

[12][13]

Mechanism of the Tebbe Olefination:

The active species is believed to be a Schrock carbene (Cp₂Ti=CH₂), which is generated in

situ.[10] This carbene undergoes a [2+2] cycloaddition with the carbonyl group to form an

oxatitanacyclobutane intermediate, which then decomposes to the terminal alkene and

titanocene oxide. The formation of the strong titanium-oxygen bond is the driving force for this

reaction.[10][14]

R2C=O

[Oxatitanacyclobutane]

 [2+2]
Cycloaddition

Cp2Ti=CH2

R2C=CH2 + Cp2TiO Decomposition
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Figure 2: Key steps in the Tebbe olefination mechanism.

The Petasis Reagent
The Petasis reagent, or dimethyltitanocene (Cp₂Ti(CH₃)₂), is a more stable and easier-to-

handle alternative to the Tebbe reagent.[15][16] It is an air-stable, orange-colored solid that can

be used in solution with toluene or THF.[15] Similar to the Tebbe reagent, the Petasis reagent

reacts with a broad range of carbonyl compounds, including aldehydes, ketones, and esters, to

form terminal alkenes.[14][15] A key advantage is that homologs of the Petasis reagent can be

prepared, allowing for the introduction of other alkylidene groups.[17]

Mechanism of the Petasis Olefination:

Upon heating, the Petasis reagent generates the same active titanocene methylidene

(Cp₂Ti=CH₂) intermediate as the Tebbe reagent.[15] The subsequent reaction with a carbonyl

compound follows the same oxatitanacyclobutane pathway to yield the terminal alkene.[14]

The Nysted Reagent
The Nysted reagent is a specialized organozinc compound, often represented as a complex of

dibromomethane and zinc in THF.[18][19] It is particularly effective for the methylenation of

ketones, including those that are sterically hindered or easily enolizable, where the Wittig

reaction may fail.[18][20] The reactivity of the Nysted reagent can be modulated by the addition

of titanium tetrachloride (TiCl₄), which is believed to act as a mediator.[18][20] While highly

effective, the Nysted reagent is also hazardous, being extremely flammable and reactive with

air and water.[18][21]

Silicon-Based Olefination: The Peterson Reaction
The Peterson olefination utilizes α-silyl carbanions to convert aldehydes and ketones into

alkenes.[22][23] A unique and powerful feature of this reaction is the ability to control the

stereochemical outcome. The intermediate β-hydroxysilane can often be isolated, and its

subsequent elimination under either acidic or basic conditions leads to the formation of E- or Z-

alkenes, respectively.[22][23][24] This provides a level of stereochemical control not easily
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achieved with other methods. For terminal alkene synthesis, a trimethylsilylmethyl

organometallic reagent is used.

Mechanism of the Peterson Olefination:

The reaction begins with the addition of an α-silyl carbanion to a carbonyl compound to form a

β-hydroxysilane.[25] Treatment of this intermediate with acid results in an anti-elimination to

give one stereoisomer of the alkene, while treatment with a base induces a syn-elimination to

produce the opposite stereoisomer.[22]

Aldehyde/Ketone +
α-Silyl Carbanion

β-Hydroxysilane
Intermediate

Addition

Acidic
WorkupAnti-elimination

Basic
Workup

Syn-elimination

(E)-Alkene

(Z)-Alkene

Click to download full resolution via product page

Figure 3: Stereochemical control in the Peterson olefination.

Comparative Performance and Experimental Data
The choice of reagent for terminal alkene synthesis depends on several factors, including the

nature of the carbonyl substrate, desired functional group tolerance, and operational

considerations. The following table provides a comparative summary of these key methods.
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Reagent/Metho
d

Substrate
Scope

Key
Advantages

Limitations Byproduct

Wittig Reaction
Aldehydes,

Ketones[26]

Well-established,

versatile

Triphenylphosphi

ne oxide removal

can be difficult,

stereoselectivity

issues[27]

Triphenylphosphi

ne oxide

Horner-

Wadsworth-

Emmons

Aldehydes,

Ketones[3]

Water-soluble

byproduct, often

good E-

selectivity[3]

Less reactive

towards hindered

ketones

Dialkyl

phosphate

Julia-Kocienski

Olefination

Aldehydes,

Ketones[6]

High E-

selectivity, mild

conditions[6][8]

Can require

multi-step

synthesis of

sulfone reagent

SO₂, Aryloxide

Tebbe Reagent

Aldehydes,

Ketones, Esters,

Amides[10]

Highly reactive,

broad substrate

scope[10][13]

Pyrophoric, air

and moisture

sensitive[12][13]

Titanocene oxide

Petasis Reagent

Aldehydes,

Ketones,

Esters[15]

Air-stable, easier

to handle than

Tebbe

reagent[15][28]

Less reactive

than Tebbe

reagent

Titanocene oxide

Nysted Reagent

Aldehydes,

Ketones

(especially

hindered)[18][20]

Effective for

hindered and

enolizable

ketones[18]

Hazardous,

reactivity not fully

understood[18]

[20]

Zinc salts

Peterson

Olefination

Aldehydes,

Ketones[22]

Stereochemical

control (E or Z),

clean

reaction[22][23]

Can require

stoichiometric

use of strong

base

Silanol
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Representative Protocol for Tebbe Methylenation:

This protocol describes the methylenation of a ketone using the Tebbe reagent.

Materials:

Ketone (1.0 eq)

Tebbe reagent (0.5 M in toluene, 1.5 - 3.0 eq)[28]

Anhydrous Tetrahydrofuran (THF)

Aqueous Sodium Hydroxide (NaOH)

Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), dissolve the ketone (1.0 eq) in

anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Slowly add the Tebbe reagent solution (0.5 M in toluene, 1.5 - 3.0 eq) to the cooled ketone

solution with stirring.[28]

Allow the reaction mixture to warm to room temperature and stir for 2 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).[28]

Upon completion, carefully quench the reaction by the slow addition of aqueous NaOH

solution.

Extract the mixture with DCM or EtOAc.
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Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purify the crude product by silica gel column chromatography to afford the terminal alkene.

Representative Protocol for Petasis Methylenation:

This protocol outlines the methylenation of an ester using the Petasis reagent.

Materials:

Ester (1.0 eq)

Petasis reagent (Cp₂Ti(CH₃)₂) (2.0 - 3.0 eq)

Anhydrous Toluene or THF

Silica gel for column chromatography

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the ester (1.0 eq) and the Petasis

reagent (2.0 - 3.0 eq) in anhydrous toluene or THF.

Heat the reaction mixture to 60-75 °C and stir for 12-24 hours, monitoring by TLC.[14]

After completion, cool the reaction to room temperature and concentrate under reduced

pressure.

Directly purify the residue by silica gel column chromatography to isolate the vinyl ether

product.

Conclusion
The synthesis of terminal alkenes has been significantly advanced by the development of a

diverse range of reagents beyond the traditional Wittig reaction. The Horner-Wadsworth-

Emmons and Julia-Kocienski olefinations offer improved byproduct profiles and

stereoselectivity for phosphorus- and sulfur-based methods, respectively. For challenging
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substrates, including esters and amides, the titanium-based Tebbe and Petasis reagents

provide exceptional reactivity and scope. The Nysted reagent is a valuable tool for the

methylenation of sterically hindered ketones. Finally, the Peterson olefination stands out for its

unique ability to provide stereodivergent access to both E- and Z-alkenes from a common

intermediate. By understanding the distinct advantages and limitations of each of these

powerful methods, researchers can make informed decisions to efficiently and effectively

construct molecules containing the crucial terminal alkene functionality.

References
Santiago Lab. (2023). Tebbe reagent and Petasis reagent - Santiago Lab - SigutLabs. [Link]

Wikipedia. (n.d.). Tebbe's reagent. [Link]

Wikipedia. (n.d.). Nysted reagent. [Link]

Chemistry Notes. (2022). Peterson Olefination Reaction, Mechanism, and Applications.

[Link]

Slideshare. (n.d.). Tebbes reagent. [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Nysted Reagent: A Key Methylenation Agent

for Organic Synthesis | Properties, Applications, and Safety. [Link]

Chem-Station. (2014). Tebbe Reagent. [Link]

Wikipedia. (n.d.). Petasis reagent. [Link]

Organic Chemistry Portal. (n.d.). Tebbe Olefination. [Link]

Lebel, H., et al. (2005). Highly Efficient Synthesis of Terminal Alkenes from Ketones. Organic

Letters. [Link]

Wikipedia. (n.d.). Julia olefination. [Link]

YouTube. (2020). Petasis Reagent. [Link]

Organic Reactions. (n.d.). The Julia–Kocienski Olefination. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://sigut-labs.com/en/tebbe-and-petasis-reagents/
https://en.wikipedia.org/wiki/Tebbe%27s_reagent
https://en.wikipedia.org/wiki/Nysted_reagent
https://www.chemistrynotes.com/organic-chemistry/peterson-olefination-reaction-mechanism-and-applications/
https://www.slideshare.net/ZainabSiddique2/tebbes-reagent-pptx
https://www.inno-pharmchem.com/news/nysted-reagent-a-key-methylenation-agent-for-organic-synthesis-properties-applications-and-safety-24536573.html
https://www.chem-station.com/en/reactions-2/2014/11/tebbe-reagent.html
https://en.wikipedia.org/wiki/Petasis_reagent
https://www.organic-chemistry.org/namedreactions/tebbe-olefination.shtm
https://pubs.acs.org/doi/10.1021/ol051425k
https://en.wikipedia.org/wiki/Julia_olefination
https://www.youtube.com/watch?v=Fj-c-nZ5y_Q
https://organicreactions.org/index.php/The_Julia%E2%80%93Kocienski_Olefination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. [Link]

Chongqing Chemdad Co., Ltd. (n.d.). Nysted Reagent. [Link]

Wikipedia. (n.d.). Peterson olefination. [Link]

NROChemistry. (n.d.). Peterson Olefination. [Link]

Organic Chemistry Portal. (n.d.). Peterson Olefination. [Link]

MDPI. (2024). Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic

Considerations. [Link]

Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. [Link]

Organic Chemistry Portal. (n.d.). Modified Julia Olefination, Julia-Kocienski Olefination. [Link]

PubMed. (n.d.). Consecutive approach to alkenes that combines radical addition of

phosphorus hydrides with Horner-Wadsworth-Emmons-type reactions. [Link]

Organic Synthesis. (n.d.). Tebbe and Petasis Olefinations. [Link]

Organic Chemistry Explained. (n.d.). Wittig Reaction — Alkene Formation from

Aldehydes/Ketones via Ph₃P and Alkyl Halides. [Link]

Wikipedia. (n.d.). Wittig reaction. [Link]

Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

Preprints.org. (2024). Latest Developments in the Julia-Kocienski Olefination Reaction:

Mechanistic Considerations. [Link]

Slideshare. (n.d.). Horner-Wadsworth-Emmons reaction. [Link]

PMC - NIH. (n.d.). Synthesis of Isomerically Pure (Z)-Alkenes from Terminal Alkynes and

Terminal Alkenes: Silver-Catalyzed Hydroalkylation of Alkynes. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://www.chemdad.com/products-41114-59-4.html
https://en.wikipedia.org/wiki/Peterson_olefination
https://www.nrochemistry.com/peterson-olefination/
https://www.organic-chemistry.org/namedreactions/peterson-olefination.shtm
https://www.mdpi.com/2673-4583/6/3/40
https://www.masterorganicchemistry.com/2018/02/06/the-wittig-reaction/
https://www.organic-chemistry.org/namedreactions/modified-julia-olefination.shtm
https://pubmed.ncbi.nlm.nih.gov/11749548/
https://www.organic-synthesis.org/root/organic-reactions/olefination/tebbe-petasis-olefinations
https://www.organicchemistry.com/wittig-reaction/
https://en.wikipedia.org/wiki/Wittig_reaction
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://www.preprints.org/manuscript/202405.0682/v1
https://www.slideshare.net/ZainabSiddique2/hornerwadsworthemmons-reaction-pptx
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7883713/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NIH. (n.d.). Asymmetric synthesis from terminal alkenes by diboration/cross-coupling

cascades. [Link]

Organic Chemistry Portal. (n.d.). Terminal olefin synthesis by methylenation. [Link]

SlidePlayer. (n.d.). Olefination Reactions. [Link]

Scilit. (2025). Synthesis of Highly Substituted Alkenes from Terminal Alkynes. [Link]

ResearchGate. (2025). Two Variations of Solvent-Reduced Wittig Olefination Reactions –

Comparison of Solventless Wittig Reactions to Wittig Reactions under Ultrasonication with

Minimal Work-up[17]. [Link]

Thieme. (2021). Applications of the Horner–Wadsworth–Emmons Olefination in Modern

Natural Product Synthesis. [Link]

NROChemistry. (n.d.). Horner-Wadsworth-Emmons Reaction. [Link]

ResearchGate. (n.d.). Petasis reagent. [Link]

Chemistry LibreTexts. (2023). Alkenes from Aldehydes and Ketones - Wittig Reaction. [Link]

Wikipedia. (n.d.). Wittig reagents. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. masterorganicchemistry.com [masterorganicchemistry.com]

2. Wittig reaction - Wikipedia [en.wikipedia.org]

3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

4. Horner-Wadsworth-Emmons reaction | PPTX [slideshare.net]

5. thieme-connect.com [thieme-connect.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4004652/
https://www.organic-chemistry.org/synthesis/C2-compounds/alkenes/methylenations.shtm
https://slideplayer.com/slide/13444654/
https://www.scilit.net/article/10.26434/chemrxiv-2024-r6983
https://sigutlabs.com/tebbe-and-petasis-reagents/
https://www.researchgate.net/publication/228833139_Two_Variations_of_Solvent-Reduced_Wittig_Olefination_Reactions-_Comparison_of_Solventless_Wittig_Reactions_to_Wittig_Reactions_under_Ultrasonication_with_Minimal_Work-up_1
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/a-1333-1125
https://www.nrochemistry.com/horner-wadsworth-emmons-reaction/
https://www.researchgate.net/figure/The-Petasis-reagent-Cp2TiMe2-dimethyltitanocene-undergoes-similar-olefination_fig3_228383856
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones_-Nucleophilic_Addition_Reactions/19.14%3A_Alkenes_from_Aldehydes_and_Ketones-_Wittig_Reaction
https://en.wikipedia.org/wiki/Wittig_reagent
https://www.benchchem.com/product/b031415?utm_src=pdf-custom-synthesis#bc-rfq
https://www.masterorganicchemistry.com/2018/02/06/wittig-reaction/
https://en.wikipedia.org/wiki/Wittig_reaction
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://www.slideshare.net/slideshow/hornerwadsworthemmons-reaction/237004814
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/a-1493-6331.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Julia olefination - Wikipedia [en.wikipedia.org]

7. organicreactions.org [organicreactions.org]

8. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]

9. preprints.org [preprints.org]

10. Tebbe Reagent | Chem-Station Int. Ed. [en.chem-station.com]

11. Tebbe Olefination [organic-chemistry.org]

12. Tebbe's reagent - Wikipedia [en.wikipedia.org]

13. Tebbes reagent | PPTX [slideshare.net]

14. youtube.com [youtube.com]

15. Petasis reagent - Wikipedia [en.wikipedia.org]

16. researchgate.net [researchgate.net]

17. Tebbe reagent and Petasis reagent - Santiago Lab [sigutlabs.com]

18. Nysted reagent - Wikipedia [en.wikipedia.org]

19. scbt.com [scbt.com]

20. Nysted Reagent Six Chongqing Chemdad Co. ，Ltd [chemdad.com]

21. Page loading... [guidechem.com]

22. chemistnotes.com [chemistnotes.com]

23. Peterson olefination - Wikipedia [en.wikipedia.org]

24. Peterson Olefination [organic-chemistry.org]

25. alfa-chemistry.com [alfa-chemistry.com]

26. orgosolver.com [orgosolver.com]

27. chem.libretexts.org [chem.libretexts.org]

28. organic-synthesis.com [organic-synthesis.com]

To cite this document: BenchChem. [A Comparative Guide to Modern Reagents for Terminal
Alkene Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031415/docs#a-comparative-guide-to-modern-
reagents-for-terminal-alkene-synthesis]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://en.wikipedia.org/wiki/Julia_olefination
https://www.organicreactions.org/pubchapter/the-julia-kocienski-olefination/
https://www.organic-chemistry.org/namedreactions/modified-julia-kocienski-olefination.shtm
https://www.preprints.org/manuscript/202405.0753
https://en.chem-station.com/reactions-2/2014/11/tebbe-reagent.html
https://www.organic-chemistry.org/namedreactions/tebbe-olefination.shtm
https://en.wikipedia.org/wiki/Tebbe%27s_reagent
https://www.slideshare.net/slideshow/tebbes-reagent-69963652/69963652
https://www.youtube.com/watch?v=Gy0LnNTPbxE
https://en.wikipedia.org/wiki/Petasis_reagent
https://www.researchgate.net/publication/301084238_Petasis_reagent
https://sigutlabs.com/tebbe-and-petasis-reagents/
https://en.wikipedia.org/wiki/Nysted_reagent
https://www.scbt.com/p/nysted-reagent-41114-59-4
https://chemdad.com/index.php?c=article&id=50663
https://www.guidechem.com/question/what-is-the-purpose-of-nysted--id138126.html
https://chemistnotes.com/organic/peterson-olefination-reaction-mechanism-and-applications/
https://en.wikipedia.org/wiki/Peterson_olefination
https://www.organic-chemistry.org/namedreactions/peterson-olefination.shtm
https://www.alfa-chemistry.com/resources/peterson-olefination.html
https://orgosolver.com/reaction-library/aldehydes-and-ketones/wittig-reaction
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkenes/Synthesis_of_Alkenes/Alkenes_from_Aldehydes_and_Ketones_-_Wittig_Reaction
https://organic-synthesis.com/tebbe-and-petasis-olefinations/
https://www.benchchem.com/product/b031415/docs#a-comparative-guide-to-modern-reagents-for-terminal-alkene-synthesis
https://www.benchchem.com/product/b031415/docs#a-comparative-guide-to-modern-reagents-for-terminal-alkene-synthesis
https://www.benchchem.com/product/b031415/docs#a-comparative-guide-to-modern-reagents-for-terminal-alkene-synthesis
https://www.benchchem.com/product/b031415/docs#a-comparative-guide-to-modern-reagents-for-terminal-alkene-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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